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Compound of Interest

Compound Name: NSC 90469

Cat. No.: B1664108

Initial investigations into the preparation and storage of a solution for NSC 90469 have hit a
roadblock, as extensive searches have failed to identify a publicly documented chemical
compound associated with this specific identifier. This suggests a potential error in the
designation, rendering the creation of detailed application notes and protocols for its use
currently impossible.

For researchers, scientists, and drug development professionals, the accurate identification of
a compound is the foundational first step in any experimental workflow. Without a confirmed
chemical structure, CAS number, or reliable source, critical parameters such as solubility,
stability, and appropriate handling procedures cannot be determined.

Efforts to query prominent chemical and biological databases, including the National Cancer
Institute's (NCI) Developmental Therapeutics Program (DTP) and PubChem, have yielded no
specific results for "NSC 90469". The NSC (National Service Center) number is a designation
assigned by the NCI to compounds submitted for screening in their anticancer drug discovery
program. While the database is extensive, it appears "NSC 90469" is not a valid or publicly
available entry.

This situation highlights the critical importance of verifying compound identifiers. It is possible
that "NSC 90469" is an internal, unpublished designation, an outdated identifier that has since
been revised, or simply a typographical error.
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For those encountering this issue, the following steps are recommended to ascertain the
correct compound information:

 Verify the Source: Double-check the original source of the "NSC 90469" identifier. This could
be a publication, a collaborator's notes, or an internal database.

» Check for Alternative Identifiers: If possible, look for alternative names, CAS numbers, or
even a chemical structure associated with the compound in question.

» Contact the Originator: If the identifier was obtained from a specific research group or
institution, direct contact may be the most efficient way to resolve the discrepancy.

o Consult Chemical Database Experts: Specialists in chemical information retrieval may have
access to more specialized or historical databases that could shed light on the identifier.

Until the true identity of the compound referred to as "NSC 90469" is established, any attempt
to prepare solutions or design experiments would be based on speculation and could lead to
inaccurate and unreliable results. The scientific community relies on precise and verifiable data,
and in this instance, the foundational data point — the compound's identity — remains elusive.

 To cite this document: BenchChem. [Unraveling NSC 90469: A Case of Mistaken Identity in
Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664108#nsc-90469-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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